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Cat. No.: B3118708 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Gold nanoparticles (AuNPs) are at the forefront of nanomedical research due to their unique

optical and electronic properties, biocompatibility, and ease of surface modification.

Functionalization of AuNPs with polyethylene glycol (PEG) chains, a process known as

PEGylation, is a widely adopted strategy to enhance their stability in biological fluids, reduce

non-specific protein adsorption, and prolong circulation times in vivo. This application note

provides a detailed protocol for the functionalization of citrate-capped gold nanoparticles with

methoxy-poly(ethylene glycol)-thiol (m-PEG12-Thiol) via a ligand exchange reaction. The

strong affinity of the thiol group for the gold surface ensures the formation of a stable, self-

assembled monolayer.

Experimental Protocol
This protocol details the steps for the successful functionalization of pre-synthesized citrate-

capped gold nanoparticles with m-PEG12-Thiol.

Materials:

Citrate-capped gold nanoparticles (AuNPs) in aqueous solution (e.g., 20 nm diameter)

Methoxy-poly(ethylene glycol)-thiol, MW ~600 g/mol (m-PEG12-Thiol)
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Deionized (DI) water

Phosphate-buffered saline (PBS)

Microcentrifuge tubes

Spectrophotometer

Dynamic Light Scattering (DLS) instrument

Transmission Electron Microscope (TEM)

Procedure:

Preparation of m-PEG12-Thiol Solution:

Prepare a stock solution of m-PEG12-Thiol in DI water. For example, a 1 mM stock

solution can be prepared. To facilitate handling, especially for low-melting solids or liquids,

dissolving the reagent in dimethylsulfoxide (DMSO) or dimethylformamide (DMF) to make

a stock solution is also an option[1].

Ligand Exchange Reaction:

In a microcentrifuge tube, add the citrate-capped AuNP solution.

To this solution, add the m-PEG12-Thiol solution. A significant molar excess of m-PEG12-
Thiol to AuNPs is recommended to ensure complete surface coverage[2]. A molar ratio of

PEG to gold nanoparticles can range from 40:1 to 5000:1[3]. For example, a 10,000:1

molar ratio can be used[2].

Gently mix the solution and allow it to react for a minimum of 12 hours at room

temperature with gentle stirring or rocking to facilitate the ligand exchange process[2].

Purification of Functionalized AuNPs:

Following the incubation period, purify the functionalized AuNPs from excess m-PEG12-
Thiol and displaced citrate ions by centrifugation.
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The centrifugation speed and duration will depend on the size of the nanoparticles. For 20

nm AuNPs, centrifugation at approximately 12,000 x g for 20 minutes is a common

practice.

Carefully remove the supernatant, which contains the unbound PEG molecules.

Resuspend the pellet of PEGylated AuNPs in a desired buffer, such as PBS or DI water.

To ensure complete removal of unreacted reagents, repeat the washing (centrifugation

and resuspension) step at least twice.

Characterization of Functionalized AuNPs:

UV-Vis Spectroscopy: Measure the UV-Vis spectrum of the functionalized AuNPs. A slight

redshift in the surface plasmon resonance (SPR) peak (typically around 520 nm for

spherical AuNPs) indicates successful PEGylation due to the change in the local refractive

index at the nanoparticle surface.

Dynamic Light Scattering (DLS): Use DLS to measure the hydrodynamic diameter and

size distribution of the nanoparticles. An increase in the hydrodynamic diameter after

functionalization confirms the presence of the PEG layer.

Zeta Potential: Measure the zeta potential to assess the surface charge of the

nanoparticles. A change in zeta potential post-functionalization provides further evidence

of surface modification.

Transmission Electron Microscopy (TEM): TEM can be used to visualize the size and

morphology of the AuNP core before and after functionalization.

Data Presentation
The following tables summarize typical quantitative data obtained before and after the

functionalization of gold nanoparticles with m-PEG12-Thiol.

Table 1: Hydrodynamic Diameter and Polydispersity Index (PDI)
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Nanoparticle Sample
Average Hydrodynamic
Diameter (nm)

Polydispersity Index (PDI)

Citrate-Capped AuNPs 22.5 ± 0.8 0.21

m-PEG12-Thiol AuNPs 35.2 ± 1.1 0.25

Table 2: Surface Plasmon Resonance (SPR) Peak and Zeta Potential

Nanoparticle Sample SPR Peak (nm) Zeta Potential (mV)

Citrate-Capped AuNPs 521 -45.3 ± 2.5

m-PEG12-Thiol AuNPs 524 -15.8 ± 1.9

Visualizations
Experimental Workflow for Functionalization of Gold Nanoparticles
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Workflow for m-PEG12-Thiol Functionalization of AuNPs

Preparation
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Centrifuge to Pellet Functionalized AuNPs

Wash Pellet (Repeat 2x)

Resuspend in Desired Buffer
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Caption: A flowchart illustrating the key steps in the functionalization of gold nanoparticles.
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Logical Relationship of PEGylation

Principle of m-PEG12-Thiol Functionalization

Before Functionalization Reagent

After Functionalization
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Caption: The ligand exchange process for PEGylating gold nanoparticles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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